Cas no 2229653-22-7 (4-cyclopropyl-5-(2-nitroethenyl)-1,3-thiazole)

• Product Name: 4-cyclopropyl-5-(2-nitroethenyl)-1,3-thiazole
• CAS No: 2229653-22-7
• MF: C₈H₈N₂O₂S
• MW: 196.226320266724
• CID: 6359493
• PubChem ID: 165679288
• Update Time: 2025-11-07

4-cyclopropyl-5-(2-nitroethenyl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 4-cyclopropyl-5-(2-nitroethenyl)-1,3-thiazole
• 2229653-22-7
• EN300-1745019

• Inchi： 1S/C8H8N2O2S/c11-10(12)4-3-7-8(6-1-2-6)9-5-13-7/h3-6H,1-2H2/b4-3+
• InChI Key： KXKDDHBUJGQHNY-ONEGZZNKSA-N
• SMILES： S1C=NC(=C1/C=C/[N+](=O)[O-])C1CC1

Computed Properties

• Exact Mass: 196.03064868g/mol
• Monoisotopic Mass: 196.03064868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 87Ų

Additional information on 4-cyclopropyl-5-(2-nitroethenyl)-1,3-thiazole

Exploring the Unique Properties and Applications of 4-cyclopropyl-5-(2-nitroethenyl)-1,3-thiazole (CAS No. 2229653-22-7)

The compound 4-cyclopropyl-5-(2-nitroethenyl)-1,3-thiazole (CAS No. 2229653-22-7) is a fascinating heterocyclic molecule that has garnered attention in both academic and industrial research. This thiazole derivative combines a cyclopropyl group and a nitroethenyl moiety, making it a versatile building block for various applications. Its unique structural features contribute to its potential in medicinal chemistry, material science, and agrochemical research.

One of the most intriguing aspects of 4-cyclopropyl-5-(2-nitroethenyl)-1,3-thiazole is its molecular architecture. The thiazole ring serves as a core scaffold, known for its stability and electron-rich nature. The addition of a cyclopropyl substituent at the 4-position introduces steric and electronic effects that can influence the compound's reactivity. Meanwhile, the 2-nitroethenyl group at the 5-position offers opportunities for further functionalization, making this compound a valuable intermediate in synthetic chemistry.

Recent studies have explored the potential of 4-cyclopropyl-5-(2-nitroethenyl)-1,3-thiazole in drug discovery. The thiazole nucleus is a common motif in pharmaceuticals, often associated with antimicrobial, anti-inflammatory, and anticancer activities. Researchers are particularly interested in how the nitroethenyl group might enhance these properties or introduce new biological functions. Computational chemistry and molecular docking studies suggest that this compound could interact with specific enzyme targets, opening avenues for novel therapeutic agents.

Beyond pharmaceuticals, 4-cyclopropyl-5-(2-nitroethenyl)-1,3-thiazole has shown promise in material science. The nitro group can participate in photo-induced electron transfer processes, making it a candidate for organic electronics and photoresponsive materials. Its ability to form stable complexes with metals also positions it as a potential ligand in catalysis or sensor development. These applications align with the growing demand for sustainable and efficient materials in green chemistry initiatives.

The synthesis of 4-cyclopropyl-5-(2-nitroethenyl)-1,3-thiazole typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high yield and purity. Researchers often employ cyclocondensation reactions or cross-coupling strategies to construct the thiazole ring, followed by selective functionalization. Recent advancements in flow chemistry and microwave-assisted synthesis have improved the efficiency of producing this compound, addressing scalability challenges in industrial settings.

Environmental and safety considerations are paramount when working with 4-cyclopropyl-5-(2-nitroethenyl)-1,3-thiazole. While not classified as hazardous under standard regulations, proper handling protocols should be followed due to the presence of the nitro functional group. Researchers emphasize the importance of conducting stability studies and evaluating biodegradation pathways to ensure responsible use and disposal of this compound in line with green chemistry principles.

The market for specialized thiazole derivatives like 4-cyclopropyl-5-(2-nitroethenyl)-1,3-thiazole is expanding, driven by increasing demand in pharmaceutical intermediates and advanced materials. Custom synthesis providers and chemical suppliers are seeing growing inquiries about this compound, particularly from research institutions and specialty chemical manufacturers. Patent analysis reveals a steady rise in applications mentioning similar nitrovinyl-thiazole structures, indicating sustained industrial interest.

Analytical characterization of 4-cyclopropyl-5-(2-nitroethenyl)-1,3-thiazole typically involves a combination of techniques. Nuclear magnetic resonance (NMR) spectroscopy confirms the molecular structure, while high-performance liquid chromatography (HPLC) ensures purity. Mass spectrometry provides molecular weight confirmation, and X-ray crystallography has been used in some studies to determine the compound's precise three-dimensional configuration. These analytical methods are crucial for quality control in both research and potential commercial applications.

Future research directions for 4-cyclopropyl-5-(2-nitroethenyl)-1,3-thiazole may explore its potential in emerging fields such as bioorthogonal chemistry or as a precursor for more complex heterocyclic systems. The compound's versatility suggests it could play a role in developing new click chemistry reagents or photopharmacological agents. Additionally, computational studies predicting its physicochemical properties could guide the design of derivatives with enhanced characteristics for specific applications.

For researchers working with 4-cyclopropyl-5-(2-nitroethenyl)-1,3-thiazole, proper storage conditions are essential to maintain stability. The compound should be kept in a cool, dry environment, protected from light, and under inert atmosphere when possible. Safety data sheets recommend using appropriate personal protective equipment during handling, although the compound does not present significant acute hazards under normal laboratory conditions.

The scientific literature contains numerous references to similar thiazole-based compounds, but 4-cyclopropyl-5-(2-nitroethenyl)-1,3-thiazole stands out due to its particular combination of substituents. Comparative studies with analogous structures help elucidate structure-activity relationships that are valuable for rational drug design and material development. This knowledge contributes to the broader understanding of how specific functional groups influence molecular properties and behavior.

In conclusion, 4-cyclopropyl-5-(2-nitroethenyl)-1,3-thiazole (CAS No. 2229653-22-7) represents an interesting case study in heterocyclic chemistry with diverse potential applications. Its balanced combination of a thiazole core, cyclopropyl group, and nitroethenyl functionality creates opportunities across multiple scientific disciplines. As research continues to uncover new properties and applications for this compound, it may become increasingly important in developing innovative solutions to challenges in healthcare, materials science, and sustainable chemistry.